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Compound of Interest

Compound Name: ML228

Cat. No.: B560111 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

protocols and logistical information for the proper use and disposal of ML228, a potent activator

of the Hypoxia Inducible Factor (HIF) pathway.

ML228, identified by CAS number 1357171-62-0 and the chemical name N-([1,1'-Biphenyl]-4-

ylmethyl)-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine, requires careful handling in a

laboratory setting.[1][2][3] While one safety data sheet indicates that the substance is not

classified as hazardous, it is crucial to follow standard laboratory safety practices to minimize

any potential risks.

Personal Protective Equipment (PPE)
Consistent adherence to PPE guidelines is the first line of defense against accidental

exposure. The following table summarizes the recommended PPE for handling ML228.
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PPE Category Specification Rationale

Hand Protection

Chemically resistant,

impermeable gloves (e.g.,

nitrile, neoprene).

To prevent skin contact.

Although not classified as a

skin irritant, good laboratory

practice dictates avoiding

direct contact.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles of the

compound.

Body Protection A standard laboratory coat.
To protect personal clothing

from contamination.

Respiratory

Generally not required under

normal handling conditions

with adequate ventilation. A

NIOSH-approved respirator

may be necessary for large

spills or when generating dust

or aerosols.

To prevent inhalation. While

not classified as a respiratory

hazard, minimizing inhalation

of any chemical is a standard

precaution.

Operational Handling and Disposal Plan
Proper operational procedures are critical for maintaining a safe laboratory environment.

Engineering Controls
Ventilation: Work with ML228 in a well-ventilated area. A chemical fume hood is

recommended, especially when handling larger quantities or if there is a potential for

aerosolization.

Safe Handling Practices
Avoid Contact: Minimize contact with skin, eyes, and clothing.[4]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.
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Weighing: If weighing the solid form, do so in a ventilated enclosure to contain any dust.

First Aid Measures
In the event of accidental exposure, follow these first aid protocols:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and plenty of water.[5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Spill and Disposal Procedures
Spill Cleanup: In case of a spill, wear appropriate PPE, including a respirator if necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.[5]

Waste Disposal: Dispose of ML228 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow it to enter sewer

systems.

Experimental Workflow for Handling ML228
The following diagram illustrates the standard workflow for safely handling ML228 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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